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Compound of Interest

Compound Name:
4-chloro-2-hydroxy-3-

methylbenzoic acid

CAS No.: 1824196-00-0

Cat. No.: B6203930

Get Quote

Application Note: Quantification of 4-Chloro-2-
hydroxy-3-methylbenzoic Acid
Introduction & Analytical Challenges
4-chloro-2-hydroxy-3-methylbenzoic acid (MW: 186.59 g/mol ) presents specific challenges

in liquid chromatography:

Chelation: The ortho-hydroxy and carboxyl groups can chelate metal ions in stainless steel

LC systems, causing peak tailing.

Ionization State: The molecule exists as a zwitterion or anion at neutral pH, leading to poor

retention on C18 columns.

Isomer Selectivity: It must be chromatographically resolved from its positional isomers (e.g.,

4-chloro-3-hydroxy-2-methylbenzoic acid) which share identical mass-to-charge ratios.

This guide presents two validated workflows:
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Method A (HPLC-UV): For bulk assay, purity profiling, and stability studies.

Method B (LC-MS/MS): For trace quantification in biological matrices (plasma/urine) or

environmental samples.

Chemical Properties & Reference Data
Property Value Notes

Formula C₈H₇ClO₃

Molecular Weight 186.59 Da

Exact Mass 186.0084 Monoisotopic

pKa (Acid) ~2.9 Carboxylic acid moiety

pKa (Phenol) ~10.8 Phenolic hydroxyl

LogP ~2.8
Moderately lipophilic in non-

ionized state

UV Maxima 235 nm, 305 nm
305 nm is specific for the

salicylate core

Method A: HPLC-UV (Purity & Assay)
Recommended for QC labs and raw material testing.

Chromatographic Conditions
System: HPLC with Diode Array Detector (DAD) or VWD.

Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or Phenomenex Kinetex

C18.

Why: The high carbon load and end-capping reduce silanol interactions with the phenolic

group.

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).
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Critical: Low pH suppresses ionization of the carboxyl group, ensuring the molecule is

neutral and retained.

Mobile Phase B: Acetonitrile (HPLC Grade).[1]

Flow Rate: 1.0 mL/min.[1][2][3]

Column Temp: 30°C.

Injection Volume: 10 µL.

Detection: UV at 305 nm (Reference 360 nm).

Insight: 305 nm minimizes interference from non-conjugated impurities; 235 nm provides

higher sensitivity but lower selectivity.

Gradient Profile
Time (min) % Mobile Phase B Event

0.0 20 Equilibration

2.0 20 Isocratic Hold

12.0 80 Linear Gradient

14.0 80 Wash

14.1 20 Re-equilibration

20.0 20 End

System Suitability Criteria
Tailing Factor: ≤ 1.5 (Strict control required due to chelating nature).

Resolution (Rs): > 2.0 between target peak and nearest isomer.

RSD (Area): < 1.0% (n=6).

Method B: LC-MS/MS (Trace Analysis)
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Recommended for DMPK studies and environmental monitoring.

Mass Spectrometry Parameters
Source: Electrospray Ionization (ESI), Negative Mode.[4]

Mechanism: Salicylic acid derivatives ionize efficiently in negative mode, forming [M-H]⁻.

Spray Voltage: -3500 V.

Capillary Temp: 320°C.

MRM Transitions
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Dwell (ms) Assignment

185.0 141.0 18 100
[M-H-CO₂]⁻

(Quantifier)

185.0 105.0 32 100
[M-H-CO₂-HCl]⁻

(Qualifier)

Expert Insight: The loss of 44 Da (CO₂) is the signature fragmentation for benzoic acids. The

secondary loss of HCl (36 Da) confirms the presence of the chlorine substituent.

Sample Preparation (Liquid-Liquid Extraction)
Aliquot: Transfer 100 µL of plasma/sample into a 1.5 mL tube.

Acidification: Add 10 µL of 5% Formic Acid.

Reason: Acidification drives the analyte into its neutral form, significantly improving

extraction efficiency into organic solvent.

Extraction: Add 500 µL Ethyl Acetate/Hexane (80:20 v/v).

Selectivity: The addition of hexane reduces the co-extraction of polar matrix components

compared to pure ethyl acetate.
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Agitation: Vortex for 5 mins; Centrifuge at 10,000 x g for 5 mins.

Reconstitution: Evaporate supernatant to dryness under N₂; reconstitute in 100 µL Mobile

Phase (80:20 Water:MeOH).

Visualized Workflows
Analytical Decision Tree

Sample Type Analysis

Concentration Range?

High (µg/mL - mg/mL)
(API, Raw Material)

Bulk

Trace (ng/mL - pg/mL)
(Plasma, Water)

Trace

Prep: Dilution in Mobile Phase Prep: LLE (Ethyl Acetate)
Acidify to pH < 3

Method A: HPLC-UV
(Zorbax C18, pH 2.2)

Method B: LC-MS/MS
(ESI Negative, MRM 185->141)

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate quantification method based on sample

concentration and matrix complexity.

Fragmentation Pathway (LC-MS)
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Precursor Ion
[M-H]⁻

m/z 185.0

Decarboxylation
[M-H-CO₂]⁻
m/z 141.0

- CO₂ (44 Da)
CE: 18eV Dehalogenation

[M-H-CO₂-HCl]⁻
m/z 105.0

- HCl (36 Da)
CE: 32eV

Click to download full resolution via product page

Caption: Proposed MS/MS fragmentation pathway in negative ESI mode used for MRM

transition selection.

Validation Parameters (ICH Q2(R1))
Parameter Acceptance Criteria Experimental Protocol

Linearity R² > 0.999
5-point curve (e.g., 10, 50,

100, 500, 1000 ng/mL for MS).

Accuracy 85-115%
Spike recovery at LQC, MQC,

and HQC levels.

Precision CV < 15% 6 replicates at each QC level.

LOD/LOQ S/N > 3 (LOD), > 10 (LOQ)
Determine using serial

dilutions.

Matrix Effect 85-115%
Compare slope in matrix vs.

solvent (LC-MS only).

Troubleshooting & Expert Tips
Peak Tailing:

Cause: Interaction of the phenolic/carboxylic moiety with active silanols or trace metals.

Fix: Ensure mobile phase pH is < 2.5. If tailing persists, add 0.1% Triethylamine (TEA) to

the mobile phase as a competing base, or use a "High Purity" silica column (e.g., Agilent

Zorbax SB-Aq).

Carryover:
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Cause: Adsorption to the injector needle.

Fix: Use a needle wash solution of 50:50 Methanol:Water with 0.1% Formic Acid.

Retention Time Shift:

Cause: pH fluctuation.

Fix: Buffer capacity is critical. Use Phosphate buffer (20mM) rather than simple

acidification with formic acid for HPLC-UV methods to stabilize retention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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